4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene
Overview
Description
4-Iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene is a compound of the benzene family that is used in a variety of scientific research applications. This compound is a fluorinated derivative of iodobenzene, and is known for its unique properties that make it ideal for a range of experiments. In
Scientific Research Applications
4-Iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a precursor for the synthesis of other compounds. Additionally, this compound is used in the study of enzyme kinetics and in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene is not well understood. However, it is believed that the compound acts as an electron acceptor in the oxidation of organic compounds. This oxidation reaction is believed to be mediated by the formation of an intermediate complex between the 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene and the organic compound being oxidized.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene are not well understood. However, it is believed that the compound may have some effects on the metabolism of certain compounds. For example, it has been suggested that the compound may be able to inhibit the enzyme monoamine oxidase, which is responsible for the breakdown of certain neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene in laboratory experiments is its low cost and availability. Additionally, the compound is relatively stable and has a low toxicity, making it safe to use in experiments. However, the compound is sensitive to light and air, so it must be stored in a cool, dark place. Additionally, the compound is not soluble in water, so it must be dissolved in an organic solvent before use.
Future Directions
Given the versatile properties of 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene, there are a number of potential future directions for research. These include further investigation into the compound’s mechanism of action, biochemical and physiological effects, and potential applications in organic synthesis and pharmaceuticals. Additionally, further research into the compound’s potential toxicity and environmental impact could be beneficial. Finally, research into the compound’s potential use as a catalyst in the synthesis of organic compounds could lead to new and innovative methods for synthesizing organic compounds.
Synthesis Methods
The synthesis of 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene is achieved through a two-step process. The first step involves the reaction of 4-iodobenzene with propan-2-ol in the presence of a strong base such as sodium hydroxide. This reaction results in the formation of 4-iodo-2-(propan-2-yl)benzene. The second step involves the reaction of the resulting compound with trifluoromethanesulfonic acid, which results in the formation of 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene can be achieved through a multi-step process involving the introduction of the iodine, trifluoromethyl, and isopropyl groups onto a benzene ring.", "Starting Materials": [ "Benzene", "Iodine", "Isopropyl alcohol", "Trifluoromethyl iodide", "Sodium hydroxide", "Sodium iodide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Magnesium", "Diethyl ether", "Bromine" ], "Reaction": [ "Step 1: Bromination of benzene using bromine and iron catalyst to form bromobenzene", "Step 2: Nitration of bromobenzene using nitric acid and sulfuric acid to form nitrobromobenzene", "Step 3: Reduction of nitrobromobenzene using tin and hydrochloric acid to form 4-bromophenylamine", "Step 4: Diazotization of 4-bromophenylamine using sodium nitrite and hydrochloric acid to form 4-bromo-1-diazo-2-nitrobenzene", "Step 5: Reaction of 4-bromo-1-diazo-2-nitrobenzene with magnesium and diethyl ether to form 4-bromo-2-nitrophenylmagnesium bromide", "Step 6: Reaction of 4-bromo-2-nitrophenylmagnesium bromide with trifluoromethyl iodide to form 4-bromo-2-(trifluoromethyl)nitrobenzene", "Step 7: Reduction of 4-bromo-2-(trifluoromethyl)nitrobenzene using sodium dithionite and sodium bicarbonate to form 4-iodo-2-(trifluoromethyl)aniline", "Step 8: Alkylation of 4-iodo-2-(trifluoromethyl)aniline using isopropyl alcohol and sodium hydroxide to form 4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene", "Step 9: Purification of the final product using sodium sulfate and recrystallization" ] } | |
CAS RN |
1369955-65-6 |
Product Name |
4-iodo-2-(propan-2-yl)-1-(trifluoromethyl)benzene |
Molecular Formula |
C10H10F3I |
Molecular Weight |
314.1 |
Purity |
95 |
Origin of Product |
United States |
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